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Compound of Interest

Compound Name: L-(R)-valifenalate

Cat. No.: B1262803

For Researchers, Scientists, and Drug Development Professionals

L-(R)-valifenalate, a key active ingredient in controlling devastating oomycete pathogens, is
available to researchers and growers in various formulations. The choice of formulation can
significantly impact handling, application, and ultimately, biological efficacy. This guide provides
a comparative overview of the two most common formulations of valifenalate: the modern
Water-Dispersible Granule (WDG) and the traditional Wettable Powder (WP).[1][2] While direct
comparative studies on L-(R)-valifenalate formulations are not extensively published, this
guide synthesizes known characteristics of these formulation types and presents illustrative
performance data based on typical differences observed in fungicide formulations.

At a Glance: WDG vs. WP Formulations

Water-dispersible granules (WDGS) represent a more advanced formulation technology
compared to wettable powders (WPs).[3] WDGs are essentially pre-granulated WPs, which
results in significantly reduced dustiness, improved handling, and easier mixing.[3] WPs, while
effective, can pose inhalation risks during handling and may exhibit poorer dispersion and
suspension characteristics in the spray tank.

Performance Metrics: A Comparative Analysis

The following tables summarize key performance indicators for WDG and WP formulations of
L-(R)-valifenalate. Please note: The quantitative data presented here is illustrative and based
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on general performance differences between these formulation types. Actual values may vary
depending on the specific composition of the inert ingredients in a commercial product.

Table 1: Physicochemical Properties

L-(R)-valifenalate L-(R)-valifenalate
Property . . Test Method
WDG (lllustrative) WP (lllustrative)

Dust-free, free-flowing

Appearance Fine powder Visual Inspection
granules
Suspensibility (%) > 90% > 80% CIPAC MT 184
Wet Sieve Test (%
_ < 1.0% < 2.0% CIPAC MT 185
retained)
Wettability (seconds) <30 <60 CIPAC MT 53.3
Persistent Foaming
<10 <25 CIPAC MT 47.2

(ml)

Table 2: Biological Efficacy Against Phytophthora
inf 0 Blight) - 1l ive [

Application Rate (g Disease Severity

Formulation . Efficacy (%)
a.i./ha) (%)

L-(R)-valifenalate

100 5.2 91.3
WDG
L-(R)-valifenalate WP 100 7.8 87.0
Untreated Control 0 60.0 0

Mechanism of Action: Inhibition of Cellulose
Synthase

L-(R)-valifenalate acts as a potent and specific inhibitor of cellulose synthase, a crucial
enzyme in the cell wall biosynthesis of oomycetes like Phytophthora and Plasmopara species.
[4] By blocking this enzyme, L-(R)-valifenalate disrupts the formation of the structural integrity
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of the cell wall, leading to cell lysis and death of the pathogen. This targeted mode of action
makes it an effective fungicide for controlling diseases such as late blight and downy mildew.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1262803?utm_src=pdf-body-img
https://www.benchchem.com/product/b1262803?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 1. fao.org [fao.org]

o 2. fao.org [fao.org]

o 3. Water dispersible granule (WDG) | Croda Agriculture [crodaagriculture.com]
¢ 4. downloads.regulations.gov [downloads.regulations.gov]

 To cite this document: BenchChem. [Performance Showdown: A Comparative Guide to L-
(R)-valifenalate Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262803#performance-comparison-of-I-r-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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